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Compound of Interest

Compound Name: NSC 13138

Cat. No.: B181761 Get Quote

Essential Safety and Handling Guide for NSC 13138
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

NSC 13138, also known as Cinchoninic acid or 4-Carboxyquinoline. Adherence to these

procedures is essential to ensure a safe laboratory environment.

Hazard Identification and Classification
NSC 13138 is classified with the following hazards:

H315: Causes skin irritation[1][2][3]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₀H₇NO₂

Molecular Weight 173.17 g/mol

Appearance
Cream-colored to light brown

powder

Melting Point 254-255 °C

Toxicological Data
Test Result Species Source

Intraperitoneal LD50 200 mg/kg Mouse

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE requirements for the

planned experimental procedure. However, the following provides a baseline for handling NSC
13138.

Standard Handling
PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact and

irritation.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from dust

particles and splashes.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent respiratory tract

irritation from dust inhalation.

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Operations with High Exposure Risk
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For procedures with a higher risk of aerosolization or significant dust generation (e.g., weighing

large quantities, sonication), the following enhanced PPE is recommended:

PPE Category Specification Rationale

Respiratory Protection
Full-face respirator with

appropriate cartridges

For enhanced respiratory and

facial protection.

Body Protection
Chemical-resistant apron or

coveralls

To provide an additional layer

of protection against spills.

Operational and Disposal Plans
Experimental Workflow and Handling
The following diagram outlines the standard operating procedure for the safe handling of NSC
13138, from initial preparation to final disposal.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Weigh Compound in Ventilated Enclosure

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Work Surfaces

Segregate and Label Waste

Dispose of Waste per Institutional Guidelines

Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of NSC 13138.
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Storage
Stock Solutions: Store at -20°C for up to one month or at -80°C for up to six months.

Powder: Keep in a tightly sealed container in a dry, well-ventilated area.

Disposal
Dispose of NSC 13138 and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Waste should be treated as hazardous chemical waste. Do

not allow the material to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NSC 13138 | Cinchoninic acid (6CI,7CI,8CI) | Quinolines | Ambeed.com [ambeed.com]

2. 喹啉-4-羧酸 97% | Sigma-Aldrich [sigmaaldrich.com]

3. 4-Quinolinecarboxylic acid | C10H7NO2 | CID 10243 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling NSC
13138]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181761#personal-protective-equipment-for-handling-
nsc-13138]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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